Cas no 35081-14-2 (Diethyl 4-ethylbenzene-1,2-dicarboxylate)

• Product Name: Diethyl 4-ethylbenzene-1,2-dicarboxylate
• CAS No: 35081-14-2
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 2823340
• Update Time: 2023-08-07

Diethyl 4-ethylbenzene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Ethylphthalic acid diethyl ester
• Diethyl 4-ethylbenzene-1,2-dicarboxylate

• Inchi： 1S/C14H18O4/c1-4-10-7-8-11(13(15)17-5-2)12(9-10)14(16)18-6-3/h7-9H,4-6H2,1-3H3
• InChI Key： KJRGCOQCHLMKGZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=CC=1C(=O)OCC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 288
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6